Cas no 63971-25-5 (3-Amino-5,7-dimethyladamantan-1-ol)

• Product Name: 3-Amino-5,7-dimethyladamantan-1-ol
• CAS No: 63971-25-5
• MF: C₁₂H₂₁NO
• MW: 195.301243543625
• MDL: MFCD01838635
• CID: 58111
• PubChem ID: 3382167
• Update Time: 2025-10-17

3-Amino-5,7-dimethyladamantan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-Amino-5,7-dimethyladamantan-1-ol
• 3-Amino-5,7-dimethyl-adamantan-1-ol
• 3-AMINO-5,7-DIMETHYLADAMANTAN-1-OL Hydrochloride
• UNII-9E3K7F98Q3
• EN300-1722355
• CHEBI:177807
• AKOS016844269
• 63971-25-5
• 3-amino-5,7-dimethyltricyclo[3.3.1.1~3,7~]decan-1-ol
• 3-Amino-5,7-dimethyl-1-adamantanol
• 1-AMINO-7-HYDROXY-3,5-DIMETHYLADAMANTANE
• SCHEMBL3332166
• 1-Hydroxy-3-amino-5,7-dimethyladamantane
• EU-0068053
• SB84291
• Tricyclo(3.3.1.13,7)decan-1-ol, 3-amino-5,7-dimethyl-
• CS-0236674
• A867977
• 3-Amino-1-hydroxy-5,7-dimethyl-adamantane
• 1-Amino-7-hydroxy-3,5-dimethyladamantan
• DTXSID00391965
• Z1262638303
• 9E3K7F98Q3
• AKOS000301834
• Oprea1_750261
• FT-0678778
• Tricyclo[3.3.1.13,7]decan-1-ol, 3-amino-5,7-dimethyl-
• STL426398
• ALBB-016123
• tricyclo[3.3.1.1~3,7~]decan-1-ol, 3-amino-5,7-dimethyl-, hydrochloride

• MDL： MFCD01838635
• Inchi： 1S/C12H21NO/c1-9-3-10(2)5-11(13,4-9)8-12(14,6-9)7-10/h14H,3-8,13H2,1-2H3
• InChI Key： HSRBAOBUCHCHTQ-UHFFFAOYSA-N
• SMILES： OC12CC3(CC(C)(C1)CC(C)(C2)C3)N

Computed Properties

• Exact Mass: 195.16243
• Monoisotopic Mass: 195.162
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2A^2
• XLogP3: 1.3

Experimental Properties

• Density: 1.197
• Boiling Point: 269.4 °C at 760 mmHg
• Flash Point: 116.8 °C
• Refractive Index: 1.608
• PSA: 46.25
• LogP: 2.50930

3-Amino-5,7-dimethyladamantan-1-ol Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 3-Amino-5,7-dimethyladamantan-1-ol

Introduction to 3-Amino-5,7-dimethyladamantan-1-ol (CAS No. 63971-25-5)

3-Amino-5,7-dimethyladamantan-1-ol, with the CAS number 63971-25-5, is a unique and versatile compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound belongs to the adamantane family, a class of tricyclic cycloalkanes known for their exceptional stability and unique structural properties. The presence of an amino group and two methyl substituents at the 5 and 7 positions further enhances its chemical diversity and potential applications.

The structure of 3-Amino-5,7-dimethyladamantan-1-ol is characterized by a rigid adamantane core, which provides a stable platform for functionalization. The amino group at the 3-position and the methyl groups at the 5 and 7 positions introduce additional reactivity and solubility properties, making this compound a valuable starting material for various synthetic routes. Its unique combination of structural features has led to its exploration in multiple areas of scientific research.

In recent years, 3-Amino-5,7-dimethyladamantan-1-ol has been studied extensively for its potential therapeutic applications. One of the key areas of interest is its role in the development of antiviral agents. Research has shown that compounds derived from adamantane derivatives, including those with amino and methyl substitutions, exhibit promising antiviral activity against a range of viruses, including influenza and herpes simplex virus (HSV). The rigid structure of adamantane provides a scaffold that can be modified to enhance binding affinity to viral targets, thereby improving antiviral efficacy.

Beyond antiviral applications, 3-Amino-5,7-dimethyladamantan-1-ol has also been investigated for its potential as an anti-inflammatory agent. Inflammation is a complex biological response involving various cellular and molecular mechanisms. Studies have demonstrated that compounds with similar adamantane structures can modulate inflammatory pathways by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). This makes 3-Amino-5,7-dimethyladamantan-1-ol a promising candidate for the development of novel anti-inflammatory drugs.

The pharmacokinetic properties of 3-Amino-5,7-dimethyladamantan-1-ol have also been a subject of interest. Its unique structure allows for good oral bioavailability and stability in biological systems. These properties are crucial for ensuring that the compound can effectively reach its target sites in the body. Additionally, the presence of the amino group can facilitate conjugation with other molecules, potentially enhancing its therapeutic effects or reducing side effects.

In the context of drug discovery and development, 3-Amino-5,7-dimethyladamantan-1-ol serves as an excellent starting point for structure-based drug design. Computational methods such as molecular docking and molecular dynamics simulations have been employed to predict the binding modes and interactions of this compound with various biological targets. These studies provide valuable insights into the structure-function relationships of 3-Amino-5,7-dimethyladamantan-1-ol, guiding the rational design of more potent and selective derivatives.

The synthesis of 3-Amino-5,7-dimethyladamantan-1-ol has been optimized through various synthetic routes. One common approach involves the functionalization of adamantane derivatives using established organic reactions such as nucleophilic substitution and reduction. The choice of synthetic pathway depends on factors such as yield, purity, and scalability. Recent advancements in green chemistry have also led to the development of more environmentally friendly methods for synthesizing this compound.

In conclusion, 3-Amino-5,7-dimethyladamantan-1-ol (CAS No. 63971-25-5) is a multifaceted compound with significant potential in various areas of scientific research and pharmaceutical development. Its unique structural features make it an attractive candidate for the design and synthesis of novel therapeutic agents. Ongoing research continues to uncover new applications and properties of this compound, further highlighting its importance in the field.